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Deltasol Temperature Sensor Calibration
Technical Support Center

Welcome to the technical support center for the calibration of Deltasol temperature sensors.
This resource is designed for researchers, scientists, and drug development professionals who
require high-accuracy temperature measurements for their experiments. Here you will find
troubleshooting guides and frequently asked questions (FAQs) to address specific issues you
may encounter.

Frequently Asked Questions (FAQs)

Q1: What type of temperature sensors are used with Resol Deltasol controllers?

Resol Deltasol controllers, including the DeltaSol B, BS, and BS Plus models, primarily use
high-precision platinum PT1000 temperature sensors.[1][2][3][4][5][6] These are a type of
Resistance Temperature Detector (RTD) known for their high accuracy and long-term stability.

[7]

Q2: What is the typical accuracy of the stock PT1000 sensors supplied with Deltasol
controllers?

While the manufacturers of the sensors themselves may provide a specification (often around
+0.5°C), for research purposes where high accuracy is critical, it is essential to perform an
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independent calibration.[8] This process mitigates sensor-to-sensor variability and increases
confidence in the precision of your measurements.[8]

Q3: Why is calibrating my Deltasol temperature sensors crucial for my research?

Calibration is vital for ensuring the accuracy and reliability of your experimental data.[9] In
scientific research, even minor temperature deviations can significantly impact results,
potentially leading to incorrect conclusions.[9] Calibration compares your sensor's readings to a
known, traceable standard and allows you to create a correction curve for more precise
measurements.[7][9]

Q4: How often should | calibrate my Deltasol temperature sensors?

The recommended calibration frequency depends on the experimental conditions, the required
level of accuracy, and any applicable regulatory standards.[7][9] For critical applications, it is
advisable to calibrate sensors before a new series of experiments or on a regular schedule
(e.g., annually).[10]

Q5: What equipment do | need for a high-accuracy calibration of my Deltasol sensors?

For a research-grade calibration, you will need a stable temperature source and a certified
reference thermometer.[9][11][12] Common equipment includes:

o Adry-block calibrator or a stirred liquid bath (e.g., water or oil) to provide a stable and
uniform temperature.[7][9][13][14]

e A high-accuracy, certified reference thermometer (e.g., a NIST-certified thermocouple or a
more accurate RTD) that is traceable to international standards like ITS-90.[7][8]

Troubleshooting Guides

Issue 1: The Deltasol controller displays "888.8" or a flashing sensor symbol.

o Cause: This error code typically indicates a sensor fault, such as a broken cable or a short
circuit.[11]

e Troubleshooting Steps:
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o Inspect the wiring: Check the entire length of the sensor cable for any visible damage,
kinks, or breaks.

o Verify connections: Ensure the sensor wires are securely connected to the correct
terminals on the Deltasol controller. The manuals indicate that PT1000 sensors are
connected to specific terminals (e.g., S1, S2, S3, S4) and are not polarity-dependent.[5]
[15]

o Check for short circuits: Examine the cable and connections for any unintended contact
between the wires or with other conductive surfaces.

o Test with a known-good sensor: If possible, connect a different, functional PT1000 sensor
to the same terminal to determine if the issue is with the sensor or the controller.

Issue 2: My calibrated sensor readings are inconsistent or drifting.

o Cause: Sensor drift can be caused by aging, exposure to extreme temperatures, or
mechanical stress.[7][14] Contamination of the sensor element can also lead to inaccurate
readings.[12]

e Troubleshooting Steps:

[¢]

Re-calibrate: Perform a multi-point calibration to check the sensor's current response
curve.

o Inspect for contamination: If the sensor has been used in solutions or harsh environments,
clean it carefully according to the manufacturer's guidelines.[12]

o Check for environmental factors: Ensure that strong electromagnetic fields are not
interfering with the controller or sensor wiring, as this can impair function.[16]

o Review the calibration range: Only use the sensor within the temperature range for which
it has been calibrated. Operating at the extremes of a sensor's range can lead to
permanent drift.[12]

Quantitative Data Summary
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The following tables summarize key specifications for standard Deltasol controllers and

Sensors.

Table 1: Deltasol Controller Specifications

Specification Details

Housing Material Plastic, PC-ABS and PMMA[2][4][17]
Protection Type IP 20 / DIN 40050[2][4][17]

Ambient Temperature 0 to 40°C (32 to 104°F)[2][4][17]

Inputs Up to 4 PT1000 temperature sensors[4][6][16]
Power Supply 100 - 240 V~ (50 - 60 Hz)[16]

Table 2: Deltasol PT1000 Sensor Display Range

Parameter Display Range
Collector Temperature (COL) -40 to +250°C[2][15]
Store Temperature (TST) -40 to +250°C[2][15]
Sensor 3 & 4 (S3, S4) -40 to +250°C[2][4][15]

Experimental Protocols

Protocol 1: Multi-Point Calibration of a Deltasol PT1000 Sensor

This protocol describes a three-point calibration using a dry-block calibrator and a certified
reference thermometer.

Methodology:
e Preparation:

o Disconnect the PT1000 sensor from the Deltasol controller.
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o Connect the PT1000 sensor to a high-precision multimeter capable of measuring
resistance to at least two decimal places.

o Insert the PT1000 sensor and the certified reference thermometer into the dry-block
calibrator. Ensure they are close together and at the same depth to minimize temperature
gradients.

e Calibration Points:

[¢]

Set the dry-block calibrator to the first calibration temperature (e.g., 5°C).

[¢]

Allow the temperature to stabilize for at least 30 minutes.[10]

[e]

Record the precise temperature from the reference thermometer and the corresponding
resistance from the PT1000 sensor.

[e]

Repeat this process for two additional temperatures that span your experimental range
(e.g., 37°C and 70°C).[7][10]

o Data Analysis:

o You will now have three pairs of data points (reference temperature vs. measured
resistance).

o Use this data to generate a calibration curve (e.g., using the Callendar-Van Dusen
equation for RTDs or a simple linear regression if the range is narrow).

o This curve will allow you to convert the resistance readings from your PT1000 sensor into
highly accurate temperature values.

Visualizations
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Caption: Workflow for high-accuracy PT1000 sensor calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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